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Compound of Interest

Compound Name: Pigment Yellow 194

Cat. No.: B1581403 Get Quote

In the expansive world of organic pigments, the benzimidazolone class stands out for its

exceptional performance characteristics, offering high stability and durability across a range of

applications. This guide provides a detailed comparison of Pigment Yellow 194 (P.Y. 194)

against other prominent benzimidazolone yellows: Pigment Yellow 151 (P.Y. 151), Pigment

Yellow 154 (P.Y. 154), and Pigment Yellow 175 (P.Y. 175). This objective analysis, supported by

key performance data and standardized experimental protocols, is intended for researchers,

scientists, and professionals in drug development and materials science to facilitate informed

pigment selection.

General Chemical Structure
Benzimidazolone pigments share a common core chemical structure which imparts them with

their characteristic high performance. The general structure is depicted below, highlighting the

central benzimidazolone moiety. Variations in the substituent groups on this core structure give

rise to the different properties observed across the pigment family.
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Preparation

Performance Testing

Analysis & Comparison

Pigment Dispersion
(e.g., high-speed mixer, media mill)

Application to Substrate
(e.g., film applicator, molding)

Dispersibility
(e.g., Hegman gauge)

Lightfastness
(ISO 105-B02)

Heat Stability
(ISO 787-21)

Chemical Resistance
(ISO 787)

Quantitative Data Collection
(e.g., colorimetry, gloss measurement)

Comparative Analysis
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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